tert-Butyl (2-((4-fluorobenzyl)amino)ethyl)carbamate

• IUPAC Name: tert-butyl N-[2-[(4-fluorophenyl)methylamino]ethyl]carbamate
• InChI: InChI=1S/C14H21FN2O2/c1-14(2,3)19-13(18)17-9-8-16-10-11-4-6-12(15)7-5-11/h4-7,16H,8-10H2,1-3H3,(H,17,18)
• InChI Key: UBZDUXBABQPOFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNCC1=CC=C(C=C1)F
• Molecular Formula: C14H21FN2O2
• Molecular Weight: 268.33 g/mol
• CAS No.: 519172-79-3

Description

Tert-Butyl (2-((4-fluorobenzyl)amino)ethyl)carbamate is a useful research compound. Its molecular formula is C14H21FN2O2 and its molecular weight is 268.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Amino-ethyl)-carbamic acid tert-butyl ester (5.95 g, 37.1 mmol), 4-fluorobenzaldehyde (5.07 g, 40.9 mmol, 4.4 mL), triethylamine (1.50 g, 14.9 mmol, 2.1 mL) and magnesium sulfate (6.71 g, 55.7 mmol) were stirred in methanol (50 mL). After 1.5 h the solution was cooled to 0° C. and sodium borohydride (8.4 g, 223 mmol) was added in portions. After 2 h the reaction was quenched with water and extracted three times with ethyl acetate. The combined organic layers were washed three times with water and the desired product extracted into the aqueous layer with 0.5 M hydrochloric acid (4×50 mL). The combined acid wash was cooled to 0° C. and basified with saturated aqueous ammonium hydroxide. The aqueous layer was extracted three times with chloroform and the combined chloroform layer washed three times with water, dried over sodium sulfate and concentrated to yield the title compound as a colorless oil (7.49 g).